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Compound of Interest

Compound Name: 1-lodopropane

Cat. No.: B042940

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth guide to the safe handling, storage, and use of 1-
lodopropane (n-propyl iodide), a common alkylating agent in organic synthesis. Due to its
hazardous properties, a thorough understanding of safety protocols is critical for all personnel
working with this chemical.

Chemical and Physical Properties

1-lodopropane is a colorless to yellow liquid that is denser than water and has moderate
volatility.[1][2] Its key physical and chemical properties are summarized below.
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Property Value

CAS Number 107-08-4[3]

Molecular Formula C3H7I[4]

Molecular Weight 169.99 g/mol [5]

Appearance Colorless to yellowish liquid[1][5]
Boiling Point 101-102°CJ[1]

Density 1.743 g/mL at 25°C[1]

Vapor Pressure 43.1 mmHg[5]

Flash Point 37.8-93.3 °C (100 - 200 °F)[6]

Hazard Identification and Classification

1-lodopropane is classified as a hazardous chemical. It is a flammable liquid and vapor,
harmful if inhaled or swallowed, and causes skin and serious eye irritation.[3][4][5] It may also
cause respiratory irritation.[5][7]
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Hazard Class GHS Classification
Pictograms
Signal Word Warning[5][7]

H226: Flammable liquid and vapor.[5]
H302/H332: Harmful if swallowed or if inhaled.
[5] H315: Causes skin irritation.[5] H319:

Causes serious eye irritation.[5] H335: May

Hazard Statements

cause respiratory irritation.[5] H412: Harmful to

aquatic life with long lasting effects.[6][8]

P210: Keep away from heat, hot surfaces,
sparks, open flames and other ignition sources.
No smoking.[3][9] P261: Avoid breathing
vapors/spray.[6][9] P280: Wear protective
gloves/protective clothing/eye protection/face
protection.[9][10] P304+P340: IF INHALED:
] Remove person to fresh air and keep

Precautionary Statements i
comfortable for breathing.[6][9]
P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing.[3][9] P403+P233: Store in
a well-ventilated place. Keep container tightly

closed.[6][9]

Toxicology and Health Effects

Exposure to 1-lodopropane can cause a range of adverse health effects. Symptoms of
overexposure may include a burning sensation, coughing, shortness of breath, headache,
nausea, and vomiting.[4]

Route of Exposure Organism Toxicity Value
Oral Mouse LD50: > 1,800 mg/kg[8]
Inhalation Rat LD50: 73,000 mg/m3/30-min[6]
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Long-term Exposure: 1-lodopropane is suspected of causing genetic defects and cancer.[8]

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize risk.

Handling:

Always work in a well-ventilated area, preferably within a chemical fume hood.[6][11]

Avoid contact with skin and eyes and avoid inhaling vapors.[4][9]

Use non-sparking tools and take measures to prevent the buildup of electrostatic charge.[3]

[4]°]

All equipment used when handling the product must be grounded.[12]

Wash hands thoroughly after handling.[7]

Storage:

Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.[3][7][9]

Keep containers tightly closed.[6][7]

Protect from direct sunlight as the material is light-sensitive and can discolor.[1][6][7] It can
be stabilized with a copper chip or silver wool.[2][7]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[3]
[12]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling 1-lodopropane. The hierarchy of
controls should always be considered, with PPE as the final line of defense.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b042940?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/sds/aldrich/171883
https://www.chemicalbook.com/msds/1-iodopropane.pdf
https://ecmjsp.education.nsw.gov.au/ecmjsp/chemicals/?mode=viewchemares&chemalpha=I&chemid=910
http://www.omkarchemicals.com/msds%20final/Iodine/N-Propyl%20Iodide.pdf
https://www.echemi.com/sds/propyliodide-pid_Seven2443.html
https://www.fishersci.com/store/msds?partNumber=AAA14388&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
http://www.omkarchemicals.com/msds%20final/Iodine/N-Propyl%20Iodide.pdf
https://www.echemi.com/sds/propyliodide-pid_Seven2443.html
https://cameochemicals.noaa.gov/chemical/3650
https://www.deepwaterchemicals.com/wp-content/uploads/2017/04/194.44_GHS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA14388&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.deepwaterchemicals.com/wp-content/uploads/2017/04/194.44_GHS.pdf
https://www.echemi.com/sds/propyliodide-pid_Seven2443.html
https://www.chemicalbook.com/msds/1-iodopropane.pdf
https://www.deepwaterchemicals.com/wp-content/uploads/2017/04/194.44_GHS.pdf
https://www.nbinno.com/article/other-organic-chemicals/understanding-the-properties-and-handling-of-1-iodopropane-mc
https://www.chemicalbook.com/msds/1-iodopropane.pdf
https://www.deepwaterchemicals.com/wp-content/uploads/2017/04/194.44_GHS.pdf
https://iofina.com/product/1-iodopropane/
https://www.deepwaterchemicals.com/wp-content/uploads/2017/04/194.44_GHS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA14388&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://cameochemicals.noaa.gov/chemical/3650
https://www.benchchem.com/product/b042940?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Engineering Controls
(Least Effective)

Click to download full resolution via product page

Chemical Fume Hood

Caption: Hierarchy of safety controls for handling hazardous chemicals.
+ Eye/Face Protection: Wear chemical safety glasses with side shields or a face shield.[4][7]

« Skin Protection: Wear appropriate protective gloves (e.g., nitrile) and a lab coat. Flame-
retardant antistatic protective clothing is recommended.[4][6][10]

+ Respiratory Protection: If engineering controls are insufficient, use a full-face respirator with
appropriate cartridges (e.g., type ABEK) or a supplied-air respirator.[4]

Emergency Procedures

First Aid Measures:
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 Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[3][4][9]

» Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
soap and plenty of water for at least 15 minutes.[3][4][6] Seek medical attention.[4]

e Eye Contact: Rinse cautiously with plenty of water for at least 15 minutes, including under
the eyelids.[3][4] Remove contact lenses if present and easy to do.[6] Seek immediate
medical attention.[4]

 Ingestion: Do NOT induce vomiting.[4] Rinse the mouth with water. Never give anything by
mouth to an unconscious person.[4] Seek immediate medical attention.[4]

Fire Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[4][7]

e Specific Hazards: The vapors are heavier than air and can form explosive mixtures with air.
[5][6][12] Containers may explode when heated.[5][12] Hazardous combustion products
include carbon oxides and hydrogen iodide.[4][6]

» Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full protective
clothing.[4][6][7]

Experimental Protocols
Protocol 1: Accidental Spill Cleanup Methodology

This protocol outlines the steps for managing a small-scale spill of 1-lodopropane in a
laboratory setting.

o Evacuate and Isolate: Immediately alert personnel in the area and evacuate the immediate
vicinity. Isolate the spill area.[4][12]

e Ventilate: Ensure the area is well-ventilated, using fume hoods to draw vapors away.
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Eliminate Ignition Sources: Remove all sources of ignition (sparks, flames, hot surfaces)
from the area.[4][9][12]

Don PPE: Wear appropriate PPE, including respiratory protection, chemical-resistant gloves,
eye protection, and a lab coat.[4][7]

Contain Spill: Prevent further leakage if it is safe to do so.[4] Use an inert, non-combustible
absorbent material like vermiculite, dry sand, or earth to contain the spill.[7] Do not use
combustible materials like sawdust.[7]

Absorb and Collect: Carefully absorb the spilled material. Collect the material and place it
into a suitable, closed container for chemical waste disposal.[6][7]

Decontaminate: Clean the spill area thoroughly with an appropriate solvent and then soap
and water.

Dispose of Waste: Dispose of the container with the absorbed material as hazardous waste
according to local, state, and federal regulations.[9]

Protocol 2: General Workflow for a Nucleophilic Substitution Reaction

This diagram illustrates a typical experimental workflow for a reaction involving 1-lodopropane
as an alkylating agent.

Preparation Reaction Work-up & Purification Analysis

1. Reagent Prep 2. Reaction Setup g 6. Purification
(Substrate, Base, Solvent) (Inert Atmosphere) ) | & FEEN S EE (Column Chromatography) )

4. Reaction Monitorin:
(TLC, GCIMS)

7. Product Analysis
(NMR, IR, MS)

3. Add 1-lodopropane
(Slowly, via Syringe)

Click to download full resolution via product page

Caption: General workflow for a synthetic reaction using 1-lodopropane.

Disposal Considerations
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Do not let the product enter drains.[4][6] Surplus and non-recyclable solutions should be
offered to a licensed disposal company.[4] Dispose of contaminated packaging and materials in
the same manner as the product itself, in accordance with all applicable regulations.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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